N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide

• Molecular Formula: C16H23BrN2O
• Molecular Weight: 339.27 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methylprop-2-enyl)amino]propanamide
• InChI: InChI=1S/C16H23BrN2O/c1-5-19(11-12(2)3)9-8-16(20)18-14-6-7-15(17)13(4)10-14/h6-7,10H,2,5,8-9,11H2,1,3-4H3,(H,18,20)
• InChI Key: BYUZHTVXJFKGBI-UHFFFAOYSA-N
• SMILES: CCN(CCC(=O)NC1=CC(=C(C=C1)Br)C)CC(=C)C

Description

N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide, also known as BRD7589, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of amides and is commonly used in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is not fully understood, but it is believed to exert its effects by binding to the active site of its target enzymes and receptors, thereby inhibiting their activity. For example, N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been shown to bind to the bromodomain of BRD4, a key regulator of gene expression, and inhibit its activity, leading to the downregulation of several oncogenes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been shown to exhibit several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. It has also been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is its potent inhibitory activity against several enzymes and receptors, making it a valuable tool for studying their biological functions. However, one of the limitations of N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide, including the development of more potent and selective inhibitors of its target enzymes and receptors, the elucidation of its mechanism of action, and the evaluation of its therapeutic potential in various disease models. Additionally, the use of N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide as a chemical probe for studying the biological functions of its target enzymes and receptors is another promising area of research.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide involves the reaction of 4-bromo-3-methylbenzoic acid with ethyl acrylate and 2-methyl-2-butene-1-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place under mild conditions and yields N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide as a white solid with a purity of over 95%.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit potent inhibitory activity against several enzymes and receptors, including histone deacetylases (HDACs), protein arginine methyltransferases (PRMTs), and bromodomains (BRDs). These enzymes and receptors are involved in various cellular processes, including gene expression, DNA repair, and signal transduction, making them attractive targets for drug discovery.